![molecular formula C18H27N5O2 B2845951 2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-cyclohexylacetamide CAS No. 1171592-65-6](/img/structure/B2845951.png)
2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-cyclohexylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The InChI code for a similar compound, 1-tert-butyl-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one, is 1S/C10H14N4O/c1-6-7-5-11-14(10(2,3)4)8(7)9(15)13-12-6/h5,12H,1H2,2-4H3,(H,13,15) . This provides some insight into the molecular structure, but it may not be exactly the same as the compound you’re asking about.Scientific Research Applications
Antitumor Potential
Research into similar structures to 2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-cyclohexylacetamide demonstrates potential antitumor activity. The synthesis of novel 1,2,5-trisubstituted benzimidazoles, including compounds with structural similarities, has shown significant activity against various human tumor cell lines, highlighting their potential as antitumor agents. These compounds exhibited the highest activity in panels of Non-Small Cell Lung Cancer, Melanoma, and Leukemia, showcasing their promising therapeutic applications (Abonía et al., 2011).
Inhibitory Effects on Enzymes
Compounds structurally related to this compound have been synthesized as acetyl-CoA carboxylase inhibitors, showcasing the potential for metabolic regulation. The synthesis involved a streamlined process, resulting in inhibitors that could have significant implications for treating metabolic diseases by targeting enzyme activity crucial for lipid biosynthesis (Huard et al., 2012).
Antioxidant and Antimicrobial Applications
Research on pyrazole-acetamide derivatives, closely related to the chemical structure , has revealed their antioxidant and antimicrobial activities. Two coordination complexes constructed from pyrazole-acetamide derivatives exhibited significant antioxidant activity, as determined by various in vitro methods. Furthermore, these complexes demonstrated antimicrobial potential, suggesting their utility in pharmaceutical applications aimed at combating oxidative stress and infections (Chkirate et al., 2019).
Synthesis and Evaluation as Antimicrobial Agents
Novel heterocyclic compounds containing a sulfonamido moiety, derived from a similar chemical framework, have shown promising antibacterial activity. The synthesis of these compounds aimed at creating new antimicrobial agents, with several displaying high activity levels. This research underscores the potential for developing new therapeutics based on the structure of interest to combat bacterial infections (Azab et al., 2013).
properties
IUPAC Name |
2-(1-tert-butyl-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl)-N-cyclohexylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N5O2/c1-12-14-10-19-23(18(2,3)4)16(14)17(25)22(21-12)11-15(24)20-13-8-6-5-7-9-13/h10,13H,5-9,11H2,1-4H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDSXEZSRAZALCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.